BENGHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide: Didodecyl 3,3'-
sulphinylbispropionate (CAS No. 17243-14-0)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Didodecyl 3,3'-
Compound Name: _ ) )
sulphinylbispropionate

Cat. No.: B091502

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Didodecyl 3,3'-
sulphinylbispropionate, a chemical compound with the CAS number 17243-14-0.[1][2] This
document collates available data on its chemical and physical properties, synthesis, and
analytical characterization. While its structural analogue, Didodecyl 3,3'-thiodipropionate, is a
well-documented antioxidant and polymer stabilizer, specific experimental data on the
biological activity and detailed applications of Didodecyl 3,3'-sulphinylbispropionate are
limited in publicly accessible scientific literature. This guide aims to consolidate the existing
knowledge to support further research and development activities.

Chemical Identification and Properties

Didodecyl 3,3'-sulphinylbispropionate is an organosulfur compound characterized by a
sulfinyl functional group.[3] It is the oxidation product of Didodecy! 3,3'-thiodipropionate.[4]

Chemical Structure

Molecular Formula: C30H5805S[1][2]

Molecular Weight: 530.84 g/mol [1]
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Synonyms:

e Propanoic acid, 3,3'-sulfinylbis-, didodecyl ester[2]
o Didodecyl 3,3"-sulfinyldipropionate[2]

o Dilauryl sulfinyl-b,b’-dipropionate[2]

Physicochemical Properties

A summary of the known physicochemical properties of Didodecyl 3,3'-
sulphinylbispropionate is presented in Table 1.

Property Value Reference
CAS Number 17243-14-0 2]
Molecular Formula C30H5805S [2]
Molecular Weight 530.84352 g-mol-1 [2]
Density 0.982 g/cm?3 [2]
Boiling Point 628.6 °C at 760 mmHg [2]
Flash Point 333.9°C [2]

Table 1: Physicochemical Properties of Didodecyl 3,3'-sulphinylbispropionate

Synthesis and Manufacturing

The primary laboratory-scale synthesis method for Didodecyl 3,3'-sulphinylbispropionate is
the esterification of 3,3'-Sulfinylbispropionic Acid with Dodecanol.[3]

Experimental Protocol: Esterification of 3,3'-
Sulfinylbispropionic Acid with Dodecanol

While a detailed, peer-reviewed experimental protocol for the synthesis of Didodecyl 3,3'-
sulphinylbispropionate is not readily available in the searched literature, a general procedure
can be inferred from standard esterification reactions.
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Reaction Scheme:
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Caption: Synthesis of Didodecyl 3,3'-sulphinylbispropionate.
Methodology:

o Reactant Preparation: 3,3'-Sulfinylbispropionic acid and a stoichiometric excess of
dodecanol (at least 2 equivalents) are combined in a suitable reaction vessel. A solvent such
as toluene may be used to facilitate the reaction and azeotropically remove water.

o Catalyst: An acid catalyst, such as p-toluenesulfonic acid or sulfuric acid, is typically added to
protonate the carboxylic acid, making it more susceptible to nucleophilic attack by the
alcohol.

e Reaction Conditions: The reaction mixture is heated to reflux. The water produced during the
reaction is continuously removed using a Dean-Stark apparatus to drive the equilibrium
towards the formation of the ester.

e Monitoring: The reaction progress can be monitored by techniques such as Thin Layer
Chromatography (TLC) or by measuring the amount of water collected.

o Work-up and Purification: Upon completion, the reaction mixture is cooled, and the catalyst is
neutralized with a base (e.g., sodium bicarbonate solution). The organic layer is separated,
washed with brine, and dried over an anhydrous salt (e.g., sodium sulfate). The solvent is
removed under reduced pressure, and the crude product is purified, typically by column
chromatography on silica gel, to yield pure Didodecyl 3,3'-sulphinylbispropionate.
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Analytical Characterization

The structure of Didodecyl 3,3'-sulphinylbispropionate can be confirmed using various
spectroscopic techniques.

Spectroscopic Data

o Fourier-Transform Infrared (FTIR) Spectroscopy: The FTIR spectrum is expected to show a
characteristic strong absorption band for the sulfoxide (S=0O) group.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The spectrum would show characteristic signals for the dodecyl chain protons
and the protons of the propionate backbone.

o 13C NMR: The spectrum would display distinct signals for the carbonyl carbons of the ester
groups, the carbons of the dodecyl chains, and the carbons alpha and beta to the
sulfoxide group.

¢ Mass Spectrometry: A mass spectrum for a compound identified as "Didodecyl 3,3'-
thiodipropionate oxide" (a synonym for Didodecyl 3,3'-sulphinylbispropionate) is available
in the GNPS library under the accession number CCMSLIB00003138120.[5]

Potential Applications and Biological Activity
(Hypothesized)

While specific experimental data for Didodecyl 3,3'-sulphinylbispropionate is scarce, its
structural similarity to Didodecyl 3,3'-thiodipropionate suggests potential applications as an
antioxidant and polymer stabilizer.

Antioxidant Activity

The sulfoxide group in Didodecyl 3,3'-sulphinylbispropionate could potentially act as a
radical scavenger. Standard in vitro antioxidant assays could be employed to evaluate this
activity.

Experimental Protocols for Antioxidant Assays:
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e DPPH (2,2-diphenyl-1-picrylhydrazyl) Assay: This assay measures the ability of a compound
to donate a hydrogen atom or an electron to the stable DPPH radical. The reduction of
DPPH is monitored by a decrease in its absorbance at approximately 517 nm.[6][7]

e ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Assay: This assay involves the
generation of the ABTS radical cation (ABTSe+), which has a characteristic blue-green color.
The ability of a compound to scavenge this radical is measured by the decrease in
absorbance at around 734 nm.[7]

Antioxidant Assay Workflow
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Caption: General workflow for in vitro antioxidant assays.
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Polymer Stabilization

Thioether compounds are known to act as secondary antioxidants in polymers by decomposing
hydroperoxides. It is plausible that Didodecyl 3,3'-sulphinylbispropionate could also
contribute to the thermal stability of polymers.[8]

Experimental Protocol for Evaluating Thermal Stability:

o Thermogravimetric Analysis (TGA): TGA can be used to determine the degradation
temperature of a polymer. By comparing the TGA curves of a polymer with and without the
addition of Didodecyl 3,3'-sulphinylbispropionate, its effect on thermal stability can be
quantified.[9] The analysis is typically performed under a controlled atmosphere (e.g.,
nitrogen or air) with a programmed temperature ramp.

Signaling Pathways and Drug Development
Relevance

Currently, there is no available information in the searched scientific literature linking
Didodecyl 3,3'-sulphinylbispropionate to any specific biological signaling pathways or direct
applications in drug development. Further research is required to explore any potential
pharmacological activities.

Conclusion and Future Directions

Didodecyl 3,3'-sulphinylbispropionate (CAS No. 17243-14-0) is a chemical for which basic
physicochemical properties and a general synthesis route are known. However, there is a
notable lack of in-depth experimental data regarding its biological activities, including its
hypothesized antioxidant and polymer-stabilizing properties. For researchers, scientists, and
drug development professionals, this presents an opportunity for novel research. Future
studies should focus on:

o Developing and publishing a detailed, optimized synthesis protocol.

o Conducting comprehensive spectroscopic analysis (*H NMR, 13C NMR, FTIR, high-resolution
mass spectrometry) to create a publicly available, validated dataset.
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e Performing a battery of in vitro and in vivo assays to quantitatively assess its antioxidant,
anti-inflammatory, and other potential biological activities.

» Evaluating its efficacy as a polymer stabilizer and elucidating its mechanism of action.

 Investigating its metabolic fate and toxicological profile to determine its safety for potential
applications.

The exploration of these areas will be crucial in determining the true potential and utility of
Didodecyl 3,3'-sulphinylbispropionate in various scientific and industrial fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b091502#didodecyl-3-3-sulphinylbispropionate-
cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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